molecular formula C18H15ClN4OS2 B1226550 1-[(2-chlorophenyl)methyl]-3-methyl-N-(4-methyl-2-thiazolyl)-5-thieno[2,3-c]pyrazolecarboxamide

1-[(2-chlorophenyl)methyl]-3-methyl-N-(4-methyl-2-thiazolyl)-5-thieno[2,3-c]pyrazolecarboxamide

Cat. No. B1226550
M. Wt: 402.9 g/mol
InChI Key: URQLTMDNUYNNRB-UHFFFAOYSA-N
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Description

1-[(2-chlorophenyl)methyl]-3-methyl-N-(4-methyl-2-thiazolyl)-5-thieno[2,3-c]pyrazolecarboxamide is a member of thiophenes and an aromatic amide.

Scientific Research Applications

  • Synthesis and Structural Analysis :

    • A study by Kamani et al. (2019) focused on the synthesis of a novel tolylthiopyrazol bearing a methyl group, characterized through spectroscopic techniques and X-ray diffraction studies. This research highlights the compound's structural properties and potential applications in material science and chemistry (Kamani et al., 2019).
  • Chemical Properties and Synthesis Methods :

    • Dyachenko et al. (2019) developed a new method for synthesizing functionalized thieno[2,3-b]pyridines. This approach involves multicomponent condensation reactions and emphasizes the versatility of these compounds in chemical synthesis (Dyachenko et al., 2019).
  • Potential Biological Activities :

    • Hamama et al. (2012) described the synthesis and biological properties of novel heterocyclic ring systems with pyrazole, highlighting their potential as antibacterial and antitumor agents. This suggests possible pharmaceutical applications of these compounds (Hamama et al., 2012).
  • Antioxidant Properties in Biological Systems :

    • A study by Soliman et al. (2019) investigated the antioxidant properties of a novel pyrazolecarboxamide derivative in African catfish exposed to lead nitrate, indicating the potential use of these compounds in mitigating oxidative stress in biological systems (Soliman et al., 2019).
  • Applications in Cancer Research :

    • Gomha et al. (2014) synthesized novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. This research demonstrates the potential of these compounds in cancer treatment (Gomha et al., 2014).
  • Insecticidal Activity :

    • Hasan et al. (1996) explored the insecticidal activity of pyrazoline derivatives, suggesting their use in pest control (Hasan et al., 1996).

properties

Product Name

1-[(2-chlorophenyl)methyl]-3-methyl-N-(4-methyl-2-thiazolyl)-5-thieno[2,3-c]pyrazolecarboxamide

Molecular Formula

C18H15ClN4OS2

Molecular Weight

402.9 g/mol

IUPAC Name

1-[(2-chlorophenyl)methyl]-3-methyl-N-(4-methyl-1,3-thiazol-2-yl)thieno[2,3-c]pyrazole-5-carboxamide

InChI

InChI=1S/C18H15ClN4OS2/c1-10-9-25-18(20-10)21-16(24)15-7-13-11(2)22-23(17(13)26-15)8-12-5-3-4-6-14(12)19/h3-7,9H,8H2,1-2H3,(H,20,21,24)

InChI Key

URQLTMDNUYNNRB-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=N1)NC(=O)C2=CC3=C(S2)N(N=C3C)CC4=CC=CC=C4Cl

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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